Cas no 1334797-30-6 ((2S)-1-3-(trifluoromethoxy)phenylpropan-2-amine)

• Product Name: (2S)-1-3-(trifluoromethoxy)phenylpropan-2-amine
• CAS No: 1334797-30-6
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 5840456
• PubChem ID: 93989894
• Update Time: 2025-06-08

(2S)-1-3-(trifluoromethoxy)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-3-(trifluoromethoxy)phenylpropan-2-amine
• EN300-1932141
• (2S)-1-[3-(trifluoromethoxy)phenyl]propan-2-amine
• 1334797-30-6

• Inchi： 1S/C10H12F3NO/c1-7(14)5-8-3-2-4-9(6-8)15-10(11,12)13/h2-4,6-7H,5,14H2,1H3/t7-/m0/s1
• InChI Key： QBJLZNFNOOMCEX-ZETCQYMHSA-N
• SMILES： FC(OC1=CC=CC(=C1)C[C@H](C)N)(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-1-3-(trifluoromethoxy)phenylpropan-2-amine

Introduction to (2S)-1-3-(trifluoromethoxy)phenylpropan-2-amine (CAS No. 1334797-30-6)

(2S)-1-3-(trifluoromethoxy)phenylpropan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 1334797-30-6, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research interest.

The molecular structure of (2S)-1-3-(trifluoromethoxy)phenylpropan-2-amine consists of a phenyl ring substituted with a trifluoromethoxy group at the 3-position, connected to a propan-2-amine moiety. This configuration imparts specific steric and electronic characteristics to the molecule, which are critical for its interaction with biological targets. The presence of the chiral center at the 2-position of the propan-2-amine group (S-configuration) further enhances its potential as a pharmacologically active agent.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage advanced chemical scaffolds to achieve higher efficacy and selectivity. The trifluoromethoxy group is particularly noteworthy, as it is known to modulate the pharmacokinetic and pharmacodynamic properties of molecules by influencing their metabolic stability, lipophilicity, and binding affinity. This feature has made compounds containing this moiety attractive candidates for drug discovery programs targeting various diseases.

Current research in the field of medicinal chemistry has highlighted the importance of chiral molecules in drug development. The stereochemistry of a compound can significantly impact its biological activity, with enantiomers often exhibiting distinct pharmacological profiles. The enantiomerically pure form of (2S)-1-3-(trifluoromethoxy)phenylpropan-2-amine is particularly valuable for studying the relationship between molecular structure and biological function, providing insights into the mechanisms of action of potential therapeutic agents.

The synthesis of (2S)-1-3-(trifluoromethoxy)phenylpropan-2-amine presents unique challenges due to its complex stereochemistry and functional groups. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, are employed to ensure high enantiomeric purity. These synthetic approaches not only highlight the ingenuity of modern organic chemistry but also underscore the importance of precision in constructing biologically active molecules.

Recent studies have demonstrated that derivatives of (2S)-1-3-(trifluoromethoxy)phenylpropan-2-amine exhibit promising activities in preclinical models. For instance, modifications to the phenyl ring or the amine moiety have shown enhanced binding affinity to specific biological targets, such as enzymes or receptors involved in disease pathways. These findings underscore the potential of this compound as a lead molecule for further drug development.

The trifluoromethoxy-substituted phenyl ring in (2S)-1-3-(trifluoromethoxy)phenylpropan-2-amine is particularly noteworthy for its ability to influence molecular interactions through electronic effects. The electronegativity of fluorine atoms enhances the electron-withdrawing nature of the aromatic ring, which can modulate hydrogen bonding interactions and π-stacking effects with biological targets. This property is exploited in drug design to optimize binding affinities and selectivity.

In conclusion, (2S)-1-3-(trifluoromethoxy)phenylpropan-2-amine (CAS No. 1334797-30-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, including the chiral center and trifluoromethoxy group, make it an attractive candidate for further exploration as a lead molecule in drug discovery. As research continues to uncover new biological activities and synthetic strategies, compounds like this are poised to play a crucial role in developing innovative therapeutic solutions.